Cas no 1934950-37-4 (2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine)

• Product Name: 2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine
• CAS No: 1934950-37-4
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 5246581
• Update Time: 2025-06-13

2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(5-methyl-3-isoxazolyl)oxy]-
• 2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine

• Inchi： 1S/C6H10N2O2/c1-5-4-6(8-10-5)9-3-2-7/h4H,2-3,7H2,1H3
• InChI Key： CXBLVSFKSJBQBE-UHFFFAOYSA-N
• SMILES： C(N)COC1C=C(C)ON=1

Additional information on 2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine

Comprehensive Overview of 2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine (CAS No. 1934950-37-4)

The compound 2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine (CAS No. 1934950-37-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole (isoxazole) ring linked to an ethanamine moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer, inflammation, and neurological disorders.

In recent years, the search for small-molecule modulators and kinase inhibitors has driven interest in compounds like 2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine. Its CAS No. 1934950-37-4 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry. The compound’s oxazole core is known for its electron-rich properties, which enhance binding affinity to biological targets, a feature highly sought after in fragment-based drug design.

From a synthetic perspective, 2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine is valued for its modularity. The amine functional group allows for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of combinatorial chemistry and AI-driven drug discovery, where rapid iteration of molecular scaffolds is critical. Notably, the compound’s 5-methyl-1,2-oxazole subunit is also explored in agrochemicals, addressing global challenges like crop protection and sustainable agriculture.

Environmental and regulatory considerations are increasingly shaping research into compounds like CAS No. 1934950-37-4. With stricter guidelines on chemical safety, its low toxicity profile (where applicable) and biodegradability are under scrutiny. This ties into broader discussions about green chemistry and the need for eco-friendly intermediates in industrial applications. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize this compound, ensuring compliance with quality standards.

The commercial availability of 2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine has expanded due to its utility in peptide mimetics and bioconjugation. Its role in proteolysis-targeting chimeras (PROTACs)—a hot topic in targeted protein degradation—further elevates its profile. Researchers often inquire about its storage conditions, solubility, and stability, highlighting practical concerns in laboratory settings.

In summary, 2-(5-methyl-1,2-oxazol-3-yl)oxyethan-1-amine (CAS No. 1934950-37-4) represents a compelling case study in modern chemical innovation. Its applications span drug development, material science, and agricultural chemistry, driven by its adaptable structure and compatibility with cutting-edge technologies. As the scientific community prioritizes precision medicine and sustainable synthesis, this compound is poised to remain a focal point of interdisciplinary research.